N-(2-furylmethyl)-2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-[(5-oxo-4H-1,2,4-triazin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C10H10N4O3S/c15-8-5-12-14-10(13-8)18-6-9(16)11-4-7-2-1-3-17-7/h1-3,5H,4,6H2,(H,11,16)(H,13,14,15)
• InChI Key: YTAUVXBOAPFCDU-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=O)CSC2=NN=CC(=O)N2
• Molecular Formula: C10H10N4O3S
• Molecular Weight: 266.28 g/mol

Description

N-(2-furylmethyl)-2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known to exhibit a range of biochemical and physiological effects, and its mechanism of action has been the subject of intense investigation in recent years.

Mechanism of Action

The mechanism of action of N-(2-furylmethyl)-2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a key role in the inflammatory response.
Biochemical and Physiological Effects:
N-(2-furylmethyl)-2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]acetamide has been shown to exhibit a range of biochemical and physiological effects. This compound has been shown to inhibit the production of pro-inflammatory cytokines, which are molecules that play a key role in the inflammatory response. Additionally, N-(2-furylmethyl)-2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]acetamide has been shown to exhibit antioxidant activity, which may help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-furylmethyl)-2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]acetamide in lab experiments is its ability to inhibit the activity of COX-2, which is an important enzyme in the inflammatory response. This compound has also been shown to exhibit antioxidant activity, which may be useful in a range of experimental settings. However, one limitation of using N-(2-furylmethyl)-2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]acetamide is that its mechanism of action is not fully understood, which may make it difficult to interpret certain experimental results.

Future Directions

There are a number of potential future directions for research on N-(2-furylmethyl)-2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]acetamide. One area of interest is the development of more potent and selective inhibitors of COX-2, which may have therapeutic potential in the treatment of inflammatory diseases. Additionally, further investigation of the antioxidant properties of this compound may lead to the development of new treatments for oxidative stress-related diseases. Finally, more research is needed to fully understand the mechanism of action of N-(2-furylmethyl)-2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]acetamide, which may provide new insights into the biology of inflammation and oxidative stress.

Synthesis Methods

The synthesis of N-(2-furylmethyl)-2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]acetamide involves the reaction of 2-(2-furylmethylthio)acetic acid with 5-amino-1,2,4-triazin-3-one in the presence of a suitable coupling agent. The resulting product is a yellow crystalline solid that is soluble in a range of organic solvents.

Scientific Research Applications

N-(2-furylmethyl)-2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]acetamide has been widely used in scientific research, particularly in the fields of biochemistry and pharmacology. This compound has been shown to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects.